(1-Bromo-3,3,3-trifluoropropyl)benzene

• IUPAC Name: (1-bromo-3,3,3-trifluoropropyl)benzene
• InChI: InChI=1S/C9H8BrF3/c10-8(6-9(11,12)13)7-4-2-1-3-5-7/h1-5,8H,6H2
• InChI Key: AYKUFAYXLNQFMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(F)(F)F)Br
• Molecular Formula: C9H8BrF3
• DSSTOX Substance ID: DTXSID60705822
• Molecular Weight: 253.06 g/mol
• CAS RN: 3238-20-8

Description

“(1-Bromo-3,3,3-trifluoropropyl)benzene” is a chemical compound with the CAS Number 1099597-60-0 and a molecular weight of 253.06. It has a linear formula of C9H8BrF3.

Molecular Structure Analysis

The molecular structure of “(1-Bromo-3,3,3-trifluoropropyl)benzene” is represented by the formula C9H8BrF3. This indicates that the molecule consists of a benzene ring with a bromo-trifluoropropyl group attached to it.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(1-Bromo-3,3,3-trifluoropropyl)benzene” are not fully available. The molecular weight is 253.06, but other properties such as density, boiling point, melting point, and flash point are not specified.

Scientific Research Applications

Organometallic Synthesis

• Versatile Starting Material : 1-Bromo-3,5-bis(trifluoromethyl)benzene, a compound closely related to (1-Bromo-3,3,3-trifluoropropyl)benzene, has been used as a starting material in organometallic synthesis. This compound was prepared and utilized in a number of synthetically useful reactions involving phenylmagnesium, phenyllithium, and phenylcopper intermediates (Porwisiak & Schlosser, 1996).

Material Synthesis

• Graphene Nanoribbon Precursors : The synthesis and characterization of 1-bromo-4-(3,7-dimethyloctyl)benzene, a compound structurally similar to (1-Bromo-3,3,3-trifluoropropyl)benzene, have been studied for its potential as a precursor in the bottom-up synthesis of planar one-dimensional graphene nanoribbons (Patil et al., 2012).

Chemical Reactions

• Diels–Alder Reactions : The application of related compounds, such as 1-(3-Bromo-3,3-difluoroprop-1-ynyl)benzenes, in Diels–Alder reactions for the synthesis of ortho-CF2Br-Substituted Biaryls has been explored (Muzalevskiy et al., 2009).
• Reagent-Modulated Site Selectivities : Research on bromo(trifluoromethyl)benzenes, similar to (1-Bromo-3,3,3-trifluoropropyl)benzene, demonstrated deprotonation adjacent to halogen substituents under specific conditions. This highlights the potential for controlling regioselectivity in chemical reactions (Mongin et al., 1996).

Fluorescence and Luminescence Studies

• Synthesis and Fluorescence Properties : The synthesis and fluorescence properties of 1-Bromo-4-( 2,2-diphenylvinyl) benzene, which shares structural similarities with (1-Bromo-3,3,3-trifluoropropyl)benzene, have been investigated. Its properties in solid state and solution state have been studied for potential applications in luminescence (Zuo-qi, 2015).

Safety and Hazards

“(1-Bromo-3,3,3-trifluoropropyl)benzene” is classified as an irritant. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.